Cas no 1009489-96-6 (N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide)
N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
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- N-[1-(1-adamantyl)-2-oxo-2-pyrrolidin-1-ylethyl]-4-fluorobenzamide
- N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide
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- InChI Key: KJDRBZKYVVSJMK-UHFFFAOYSA-N
- SMILES: C(NC(C12CC3CC(CC(C3)C1)C2)C(=O)N1CCCC1)(=O)C1=CC=C(F)C=C1
N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3072-0027-1mg |
N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide |
1009489-96-6 | 90%+ | 1mg |
$54.0 | 2023-04-28 |
N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide
N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide (CAS No. 1009489-96-6): A Comprehensive Overview
N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide (CAS No. 1009489-96-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as ADP-FB, is characterized by its unique structural features, which include an adamantane moiety, a pyrrolidine ring, and a fluorinated benzamide group. These structural elements contribute to its potential therapeutic applications and biological activities.
The adamantane moiety in N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide is a well-known cyclic hydrocarbon with a highly rigid and stable structure. This rigidity imparts unique physical and chemical properties to the compound, making it an attractive candidate for drug design. The presence of the adamantane group can enhance the lipophilicity and bioavailability of the molecule, which are crucial factors in determining its pharmacokinetic profile.
The pyrrolidine ring, another key structural feature of N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide, is a five-membered heterocyclic amine that is commonly found in various bioactive compounds. Pyrrolidine rings are known to improve the solubility and stability of molecules, which can be beneficial in enhancing their therapeutic efficacy. Additionally, the nitrogen atom in the pyrrolidine ring can participate in hydrogen bonding interactions, further contributing to the compound's biological activity.
The fluorinated benzamide group in N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide is a critical component that imparts specific pharmacological properties to the molecule. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, influencing their binding affinities to biological targets. The presence of a fluorine atom in the benzamide group can enhance the selectivity and potency of the compound, making it a valuable candidate for targeted drug development.
Recent studies have explored the potential therapeutic applications of N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide. One notable area of research is its use as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that ADP-FB could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the potential neuroprotective properties of N-[1-(adamantan-1-yl)-2-oxo-2-(pyrrolidin-1-yl)ethyl]-4-fluorobenzamide. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of ADP-FB to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.
In addition to its anti-inflammatory and neuroprotective properties, N-[1-(adamantan-1-yl)-2-o xo - 2 -( pyrrolidin - 1 - yl ) ethyl ] - 4 - fluorobenzamide has also been investigated for its potential anticancer activities. Studies have shown that this compound can inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and apoptosis. The mechanism of action appears to involve modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.
The safety profile of N-[1-(adamantan - 1 - yl ) - 2 - oxo - 2 -( pyrrolidin - 1 - yl ) ethyl ] - 4 - fluorobenzamide has been evaluated in preclinical studies, with results indicating low toxicity at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing research aims to optimize the formulation and delivery methods of this compound to maximize its therapeutic potential while minimizing any potential side effects.
In conclusion, N-[1-(adamantan - 1 - yl ) - 2 - oxo - 2 -( pyrrolidin - 1 - yl ) ethyl ] - 4 - fluorobenzamide (CAS No. 1009489 - 96 - 6) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Continued research into this compound's mechanisms of action and clinical efficacy will likely lead to new advancements in drug development for treating inflammatory diseases, neurodegenerative disorders, and cancer.
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